3-Hydroxycatalponol
3-Hydroxycatalponol
Brand Name:
Vulcanchem
CAS No.:
265644-24-4
VCID:
VC0157351
InChI:
InChI=1S/C15H18O3/c1-9(2)7-8-12-13(16)10-5-3-4-6-11(10)14(17)15(12)18/h3-7,12,14-15,17-18H,8H2,1-2H3/t12-,14+,15+/m0/s1
SMILES:
CC(=CCC1C(C(C2=CC=CC=C2C1=O)O)O)C
Molecular Formula:
C15H18O3
Molecular Weight:
246.3 g/mol
3-Hydroxycatalponol
CAS No.: 265644-24-4
Reference Standards
VCID: VC0157351
Molecular Formula: C15H18O3
Molecular Weight: 246.3 g/mol
| CAS No. | 265644-24-4 |
|---|---|
| Product Name | 3-Hydroxycatalponol |
| Molecular Formula | C15H18O3 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | (2R,3R,4R)-3,4-dihydroxy-2-(3-methylbut-2-enyl)-3,4-dihydro-2H-naphthalen-1-one |
| Standard InChI | InChI=1S/C15H18O3/c1-9(2)7-8-12-13(16)10-5-3-4-6-11(10)14(17)15(12)18/h3-7,12,14-15,17-18H,8H2,1-2H3/t12-,14+,15+/m0/s1 |
| Standard InChIKey | PURPSZILBYSJEM-NWANDNLSSA-N |
| Isomeric SMILES | CC(=CC[C@@H]1[C@H]([C@@H](C2=CC=CC=C2C1=O)O)O)C |
| SMILES | CC(=CCC1C(C(C2=CC=CC=C2C1=O)O)O)C |
| Canonical SMILES | CC(=CCC1C(C(C2=CC=CC=C2C1=O)O)O)C |
| Appearance | Powder |
| PubChem Compound | 642916 |
| Last Modified | Nov 17 2021 |
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